Cas no 1692049-11-8 (2-Amino-3-(3,3-difluorocyclopentyl)propanamide)

• Product Name: 2-Amino-3-(3,3-difluorocyclopentyl)propanamide
• CAS No: 1692049-11-8
• MF: C₈H₁₄F₂N₂O
• MW: 192.206368923187
• CID: 5711062
• PubChem ID: 130487339
• Update Time: 2025-10-29

2-Amino-3-(3,3-difluorocyclopentyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3,3-difluorocyclopentyl)propanamide
• 1692049-11-8
• EN300-1300182

• Inchi： 1S/C8H14F2N2O/c9-8(10)2-1-5(4-8)3-6(11)7(12)13/h5-6H,1-4,11H2,(H2,12,13)
• InChI Key： PVGGKWBSSYMCOI-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC(C(N)=O)N)C1)F

Computed Properties

• Exact Mass: 192.10741940g/mol
• Monoisotopic Mass: 192.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(3,3-difluorocyclopentyl)propanamide

2-Amino-3-(3,3-difluorocyclopentyl)propanamide: A Comprehensive Overview

2-Amino-3-(3,3-difluorocyclopentyl)propanamide, identified by the CAS number 1692049-11-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group attached to a propanamide backbone and a substituted cyclopentane ring. The presence of two fluorine atoms on the cyclopentane ring introduces distinct electronic and steric properties, making this compound a valuable subject for research in drug discovery and materials science.

The synthesis of 2-Amino-3-(3,3-difluorocyclopentyl)propanamide involves a series of well-established organic reactions. Typically, the process begins with the preparation of the cyclopentane derivative, followed by the introduction of the amino and amide functionalities. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications.

In terms of physical properties, 2-Amino-3-(3,3-difluorocyclopentyl)propanamide exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its thermal stability is notable, with decomposition occurring only at temperatures above 250°C. These characteristics make it suitable for use in various industrial processes that require stable intermediates.

The biological activity of 2-Amino-3-(3,3-difluorocyclopentyl)propanamide has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new pharmaceutical agents. Additionally, it has demonstrated selective inhibition against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its potential as a lead compound in drug discovery programs targeting central nervous system disorders.

Recent studies have also explored the application of 2-Amino-3-(3,3-difluorocyclopentyl)propanamide in materials science. Its ability to form stable amide bonds has led to its use in the synthesis of high-performance polymers and coatings. Researchers have reported enhanced mechanical properties and improved resistance to environmental factors when this compound is incorporated into polymer matrices. These developments highlight its versatility across multiple scientific disciplines.

In conclusion, 2-Amino-3-(3,3-difluorocyclopentyl)propanamide, with its unique structure and versatile properties, continues to be a focal point for scientific investigation. Its applications span from drug discovery to materials science, with ongoing research uncovering new potential uses. As advancements in synthetic methods and biological screening techniques continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.